2-(2,5-Dimethylthiazol-4-yl)acetic acid
Overview
Description
2-(2,5-Dimethylthiazol-4-yl)acetic acid is a member of thiazoles . It is a compound that has a molecular formula of C7H9NO2S .
Synthesis Analysis
The synthesis of 2-(2,5-Dimethylthiazol-4-yl)acetic acid involves the addition of 1-hydroxybenzotriazole and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride to the compound .Molecular Structure Analysis
The molecular structure of 2-(2,5-Dimethylthiazol-4-yl)acetic acid is characterized by a thiazole ring, which is a five-membered ring containing one nitrogen atom and one sulfur atom . The compound also contains an acetic acid moiety .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(2,5-Dimethylthiazol-4-yl)acetic acid include a molecular weight of 171.22 g/mol . The compound has a computed XLogP3-AA value of 1.3, indicating its lipophilicity . It has one hydrogen bond donor and four hydrogen bond acceptors . The exact mass and monoisotopic mass of the compound are both 171.03539970 g/mol .Scientific Research Applications
Antimicrobial Activity
Thiazole derivatives, including 2-(2,5-Dimethylthiazol-4-yl)acetic acid , have been studied for their potential as antimicrobial agents. The thiazole ring is a component in many compounds known for their antibacterial properties . This compound could be explored for its efficacy against a range of bacterial strains, contributing to the development of new antibiotics.
Anticancer Research
Thiazole compounds have shown promise in anticancer research. Derivatives of thiazole have been synthesized and tested for their cytotoxicity against various human tumor cell lines . 2-(2,5-Dimethylthiazol-4-yl)acetic acid may serve as a precursor or a candidate for developing novel antitumor drugs.
Antifungal Applications
The structural similarity of 2-(2,5-Dimethylthiazol-4-yl)acetic acid to other thiazole-based antifungal drugs suggests potential applications in treating fungal infections. Research could focus on its effectiveness against common and drug-resistant fungal pathogens .
Neuroprotective Effects
Thiazoles are known to exhibit neuroprotective effects2-(2,5-Dimethylthiazol-4-yl)acetic acid could be investigated for its potential to protect neuronal cells against damage, which is crucial in diseases like Alzheimer’s and Parkinson’s .
Anti-Inflammatory Properties
The anti-inflammatory properties of thiazole derivatives make them candidates for the treatment of chronic inflammatory diseases2-(2,5-Dimethylthiazol-4-yl)acetic acid could be assessed for its ability to reduce inflammation in various disease models .
Mechanism of Action
Safety and Hazards
The safety information for 2-(2,5-Dimethylthiazol-4-yl)acetic acid indicates that it has a GHS07 signal word of "Warning" . The hazard statements include H302, H315, H319, and H335, indicating that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P302+P352, P304+P340, and P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray, to wash skin thoroughly after handling, to remove person to fresh air and keep comfortable for breathing if inhaled, and to rinse cautiously with water for several minutes and remove contact lenses if present and easy to do after eye contact .
properties
IUPAC Name |
2-(2,5-dimethyl-1,3-thiazol-4-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO2S/c1-4-6(3-7(9)10)8-5(2)11-4/h3H2,1-2H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFPWICPYXBDRHM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)C)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001295878 |
Source
|
| Record name | 2,5-Dimethyl-4-thiazoleacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001295878 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,5-Dimethylthiazol-4-yl)acetic acid | |
CAS RN |
306937-38-2 |
Source
|
| Record name | 2,5-Dimethyl-4-thiazoleacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=306937-38-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,5-Dimethyl-4-thiazoleacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001295878 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(dimethyl-1,3-thiazol-4-yl)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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